molecular formula C10H15BrN2OS B8277563 5-bromo-1-(1-ethylpropyl)-3-(methylthio)-2 (1H)-pyrazinone

5-bromo-1-(1-ethylpropyl)-3-(methylthio)-2 (1H)-pyrazinone

Cat. No.: B8277563
M. Wt: 291.21 g/mol
InChI Key: SQIZRFZVPFWMHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-1-(1-ethylpropyl)-3-(methylthio)-2 (1H)-pyrazinone is a useful research compound. Its molecular formula is C10H15BrN2OS and its molecular weight is 291.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15BrN2OS

Molecular Weight

291.21 g/mol

IUPAC Name

5-bromo-3-methylsulfanyl-1-pentan-3-ylpyrazin-2-one

InChI

InChI=1S/C10H15BrN2OS/c1-4-7(5-2)13-6-8(11)12-9(15-3)10(13)14/h6-7H,4-5H2,1-3H3

InChI Key

SQIZRFZVPFWMHB-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)N1C=C(N=C(C1=O)SC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,5-dibromo-1-(1-ethylpropyl)-2(1H)-pyrazinone (XXX) (3.23 g, 10 mmol), prepared using the conditions described in US6159980 (Example 84, Part A), hereby incorporated by reference, and sodium thiomethoxide (701 mg, 10 mol) in THF (50 mL) was stirred at 25° C. for 72 h. The reaction mixture was diluted with water (75 mL) and ethyl acetate (75 mL). The organic phase was dried over (MgSO4), filtered, and concentrated in vacuo to give crude residue. Purification by flash column chromatography (silica, ethyl acetate:hexane 1:4) gave the product XXXI (2.30 g, 82%) as a white solid.
Name
3,5-dibromo-1-(1-ethylpropyl)-2(1H)-pyrazinone
Quantity
3.23 g
Type
reactant
Reaction Step One
Quantity
701 mg
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
75 mL
Type
solvent
Reaction Step Four
Quantity
75 mL
Type
solvent
Reaction Step Four
Yield
82%

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